Cas no 692762-71-3 (2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide
• CAS No: 692762-71-3
• MF: C₂₀H₁₇N₃O₅S
• MW: 411.431083440781
• CID: 5554852
• PubChem ID: 1388279
• Update Time: 2025-05-20

2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F3109-0106
• 2-[(5Z)-5-[2-(4-methoxyanilino)-2-oxoethylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-phenylacetamide
• 2-[(5Z)-2,4-DIOXO-3-[(PHENYLCARBAMOYL)METHYL]-1,3-THIAZOLIDIN-5-YLIDENE]-N-(4-METHOXYPHENYL)ACETAMIDE
• VU0509306-1
• (Z)-2-(2,4-dioxo-3-(2-oxo-2-(phenylamino)ethyl)thiazolidin-5-ylidene)-N-(4-methoxyphenyl)acetamide
• AKOS002212134
• 692762-71-3
• 2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C20H17N3O5S/c1-28-15-9-7-14(8-10-15)21-17(24)11-16-19(26)23(20(27)29-16)12-18(25)22-13-5-3-2-4-6-13/h2-11H,12H2,1H3,(H,21,24)(H,22,25)/b16-11-
• InChI Key： CUJFWUXYWYNNLM-WJDWOHSUSA-N
• SMILES： S1C(N(C(/C/1=C/C(NC1C=CC(=CC=1)OC)=O)=O)CC(NC1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 411.08889182g/mol
• Monoisotopic Mass: 411.08889182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide

2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 692762-71-3, known as 2-(5Z)-2,4-dioxo-3-(phenylcarbamoyl)methyl-1,3-thiazolidin-5-ylidene-N-(4-methoxyphenyl)acetamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiazolidinones, which are well-known for their versatile properties and wide-ranging uses in drug development and material science.

Thiazolidinones are a group of heterocyclic compounds characterized by a five-membered ring containing sulfur and nitrogen atoms. The 1,3-thiazolidinone core in this compound is particularly notable for its ability to form stable amide bonds and participate in various chemical reactions. The presence of the phenylcarbamoyl group and the 4-methoxyphenyl substituent introduces additional functionality, enhancing the compound's reactivity and specificity in different chemical environments.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of advanced materials. For instance, researchers have explored its role in the development of self-healing polymers, where its ability to form reversible amide bonds plays a crucial role. This property makes it an attractive candidate for applications in adaptive materials and smart coatings, which are increasingly sought after in industries such as aerospace and automotive manufacturing.

In the pharmaceutical sector, the compound has shown promise as an intermediate in the synthesis of bioactive molecules. Its thiazolidinone core has been implicated in modulating enzyme activity, particularly in pathways related to inflammation and oxidative stress. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting COX-2 enzymes.

The synthesis of N-(4-methoxyphenyl)acetamide derivatives has also been optimized through recent advancements in catalytic chemistry. The use of transition metal catalysts has enabled more efficient production processes, reducing costs and improving yield. This has facilitated its adoption in large-scale manufacturing processes for specialty chemicals.

From an environmental perspective, the compound's biodegradability has been a subject of interest. Studies indicate that under specific conditions, it can undergo enzymatic degradation, making it a more sustainable option compared to traditional synthetic materials. This aligns with the growing demand for eco-friendly alternatives in various industries.

In conclusion, CAS No. 692762-71-3 represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure and functional groups make it a valuable asset in modern material science and drug discovery. As research continues to uncover new potentials, this compound is poised to play an even greater role in shaping future innovations.